Cas no 339105-73-6 (3-[(4-Methoxyphenyl)methanesulfonyl]-1H-1,2,4-triazole)

• Product Name: 3-[(4-Methoxyphenyl)methanesulfonyl]-1H-1,2,4-triazole
• CAS No: 339105-73-6
• MF: C₁₀H₁₁N₃O₃S
• MW: 253.277640581131
• CID: 5737596
• PubChem ID: 1487594
• Update Time: 2023-11-10

3-[(4-Methoxyphenyl)methanesulfonyl]-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• MLS001166042
• 5-[(4-methoxyphenyl)methylsulfonyl]-1H-1,2,4-triazole
• BDBM114270
• 5-p-anisylsulfonyl-1H-1,2,4-triazole
• 339105-73-6
• 3-[(4-methoxyphenyl)methanesulfonyl]-1H-1,2,4-triazole
• AKOS005102000
• 4-methoxybenzyl 1H-1,2,4-triazol-3-yl sulfone
• DTXSID001332591
• 8N-355S
• CHEMBL1451668
• HMS2863J15
• cid_1487594
• SMR000549953
• SCHEMBL14027250
• 3-[(4-METHOXYBENZYL)SULFONYL]-1H-1,2,4-TRIAZOLE
• 1H-1,2,4-Triazole, 5-[[(4-methoxyphenyl)methyl]sulfonyl]-
• 3-[(4-Methoxyphenyl)methanesulfonyl]-1H-1,2,4-triazole

• Inchi： 1S/C10H11N3O3S/c1-16-9-4-2-8(3-5-9)6-17(14,15)10-11-7-12-13-10/h2-5,7H,6H2,1H3,(H,11,12,13)
• InChI Key： KCVPBNPFYJAIED-UHFFFAOYSA-N
• SMILES： S(C1=NC=NN1)(CC1C=CC(=CC=1)OC)(=O)=O

Computed Properties

• Exact Mass: 253.05211239g/mol
• Monoisotopic Mass: 253.05211239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 93.3Ų

Experimental Properties

• Density: 1.401±0.06 g/cm3(Predicted)
• Boiling Point: 505.3±52.0 °C(Predicted)
• pka: 6.44±0.20(Predicted)